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This guide provides a detailed comparison of the concurrent validity between the
Developmental Coordination Disorder Questionnaire (DCDQ) and the Movement Assessment
Battery for Children, Second Edition (MABC-2). It is intended for researchers, scientists, and
professionals in drug development seeking to understand the relationship and
interchangeability of these two widely used instruments for identifying motor coordination
difficulties in children.

Overview of the Instruments

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-reported
screening tool designed to identify children at risk for Developmental Coordination Disorder
(DCD). It assesses a child's motor performance in everyday functional activities. The
Movement Assessment Battery for Children, Second Edition (MABC-2) is a standardized,
performance-based test administered by a trained professional to evaluate a child's motor skills
in three key areas: manual dexterity, aiming and catching, and balance. It is considered a gold
standard for diagnosing DCD.[1][2]

Quantitative Comparison of Concurrent Validity

The concurrent validity of the DCDQ with the MABC-2 has been examined in numerous
studies, yielding a range of findings. The following table summarizes the quantitative data from
key research, including correlation coefficients, sensitivity, and specificity.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b120542?utm_src=pdf-interest
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://pepsic.bvsalud.org/scielo.php?script=sci_arttext&pid=S0104-12822016000100011
https://pmc.ncbi.nlm.nih.gov/articles/PMC11153681/
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Particip . .. Key
DCDQ MABC-2 Correlat Sensitiv Specific L
Study ant Age . . . . . Finding
Version  Version ion (r) ity ity
Range S
Positive
) correlatio
Girls (7-
8y): n found
Y _ between
r=0.47Gir
the
Is (9- .
Instrume
Montoro 10y):
7-11 DCDQ- nts,
etal. MABC-2 r=0.32Bo - - ]
years BR suggestin
(2015) ys (7-8y):
g MABC-
r=0.45Bo
2 can be
ys (9-
10y): an
Y indicator
r=0.35
for DCD.
[1]
A
significan
t
moderate
correlatio
n was
r=0.60 observed
Anonymo 6.3+2.3
DCDQ'07 MABC-2 (p< 90% 46% . The
us (2022) years
0.001) MABC-2
showed
high
sensitivit
y but low
specificit
y.[3]
Capistran  Not DCDQ- MABC-2 No - - The
o etal. Specified BR significan study
(2015) t found no
concurre

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pepsic.bvsalud.org/scielo.php?script=sci_arttext&pid=S0104-12822016000100011
https://pmc.ncbi.nlm.nih.gov/articles/PMC9142614/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

congruen nt validity
ce between
the
MABC-2
motor
tests and
the
DCDQ-
BR.[4][5]
No
consisten
t
agreeme
Weak to
nt was
regular . .
de identified
o agreeme
Oliveira 7-10 DCDQ- between
MABC-2 nt -
et al. years BR the
(Kappa =
(2020) MABC-2
0.039 to
and
0.303)
DCDQ-
BR for
indicating
DCD.[6]
Huaetal. 5-10 DCDQ MABC-2 Parent Low Parent
(2021) years DCDQ & scores
MABC-2 on the
Test: DCDQ
r=0.27 were
(for significan
suspecte tly
d DCD correlate
group) d with the
MABC-2
Test
score in
children
with
© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/275722386_Concurrent_validation_of_the_MABC-2_Motor_Tests_and_MABC-2_Checklist_according_to_the_Developmental_Coordination_Disorder_Questionnaire-BR
https://journament.com/biblio/233521
https://www.scielo.br/j/cadbto/a/rhp8QgTcF5vgRnTZy8gzSzz/?lang=en&format=pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

suspecte
d DCD.

[7]

Experimental Protocols

The methodologies employed in these studies generally follow a similar structure to assess
concurrent validity. Below is a generalized experimental protocol synthesized from the reviewed
literature.

1. Participant Recruitment:

» A cohort of children within a specific age range (e.g., 5-12 years) is recruited from schools or
communities.

« Inclusion and exclusion criteria are established. Typically, children with known neurological
disorders or physical impairments that could affect motor performance are excluded.

2. Administration of the DCDQ:

o Parents or guardians of the participating children are provided with the relevant version of
the DCDQ (e.g., DCDQ'07, DCDQ-BR).

» They are instructed to complete the questionnaire based on their observations of their child's
motor performance in everyday tasks.

3. Administration of the MABC-2:

e Atrained researcher or clinician administers the MABC-2 test to each child individually in a
controlled environment.

e The test is scored according to the standardized procedures outlined in the MABC-2 manual,
yielding a total score and percentile rank.

4. Data Analysis:

e The total scores from the DCDQ and the MABC-2 are collected for each participant.
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» Statistical analyses are performed to determine the relationship between the two sets of
scores. This typically includes:

o Correlation Analysis: Pearson or Spearman correlation coefficients are calculated to
measure the strength and direction of the linear relationship between the DCDQ and
MABC-2 scores.

o Sensitivity and Specificity: Using the MABC-2 as the gold standard for identifying DCD
(often using a cut-off at or below the 15th percentile), the sensitivity of the DCDQ (its
ability to correctly identify children with DCD) and its specificity (its ability to correctly
identify children without DCD) are calculated.

o Agreement Analysis: Measures such as the Kappa coefficient are used to assess the level
of agreement between the classifications of the two instruments.

Visualizing the Methodologies

The following diagrams illustrate the logical relationships and workflows described in the
experimental protocols.
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Caption: Concurrent validity compares the DCDQ against the MABC-2.
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Caption: A typical experimental workflow for a concurrent validity study.

Conclusion

The concurrent validity between the DCDQ and the MABC-2 is moderate, with correlation

coefficients varying across studies. While some research indicates a statistically significant

positive relationship, others find weak or no agreement.[1][3][4][6] The DCDQ, as a parent-

reported questionnaire, demonstrates utility as a screening tool. However, the MABC-2, a

performance-based assessment, remains the gold standard for a definitive diagnosis of DCD.

The choice of instrument should be guided by the specific research or clinical context, with an

understanding of the strengths and limitations of each. For a comprehensive assessment, the
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combination of both a parent-report measure and a performance-based test is often
recommended.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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